Cas no 79-69-6 (4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one)

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one structure

79-69-6 structure

Product Name:4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one

CAS No:79-69-6

Molecular Formula:C₁₄H₂₂O

Molecular Weight:206.323884487152

CID:563120

PubChem ID:57651648

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Properties

Names and Identifiers

- 4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
- 3-Buten-2-one,4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
- alpha-Irone
- Irone
- 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one
- 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one (ACI)
- α-Ionone, methyl- (6CI)
- 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-butene-2-one
- 6-Methyl-α-ionone
- Methyl-α-ionone
- α-Ionone, 6-methyl-
- α-Irone
- NCGC00256241-01
- AI3-36190
- SCHEMBL158416
- CAS-79-69-6
- (3E)-4-(2,5,6,6-tetramethylcyclohex-2-en-1-yl)but-3-en-2-one
- alpha-Inone, methyl- (6CI)
- 4-(2,5,6,6-Tetramethylcyclohex-2-enyl)but-3-en-2-one
- 4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one, 9CI
- (3E)-4-(2,5,6,6-Tetramethyl-2-cyclohexen-1-yl)-3-buten-2-one #
- alpha -irone
- DTXSID4047042
- CHEMBL3183603
- alpha-Cyclocitrylidenebutanone
- 6-Methyl ionone
- FEMA 2597
- 4-(2,5,6,6-Tetramethyl-2-cyclo-hexen-1-yl)-3-buten-2-one
- alpha-Inone, methyl-
- alpha-Cyclocitrylidenemethyl ethyl ketone
- 79-69-6
- DTXCID10196549
- alpha -methyl-ionone
- O3M0L879K6
- AKOS040759698
- (E)-4-(2,5,6,6-tetramethylcyclohex-2-enyl)but-3-en-2-one
- Methyl alpha-ionone
- Ionone 6-Methyl, alpha
- Cyclocitrylidenemethyl ethyl ketone, alpha-
- 6-Methyl-alpha -ionone
- Tox21_302306
- CHEBI:10284
- alpha-Ionone, methyl-
- cis-2,6-cis-(2(1),2(2))-alpha-Ionone
- alpha-Iron
- 3-Buten-2-one, 4-(2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-
- Irone, alpha-
- Cyclocitrylidenebutanone, alpha-
- EINECS 201-219-6
- Methyl-alpha-inone
- UNII-O3M0L879K6
- alpha 6-Methyl--Ionone
- 2,6-cis-(2(1),2(2))-alpha-Ionone, cis-
- FEMA No. 2597
- Q27108610
- BRN 1343498
- Methyl-alpha -ionone
- Irone .alpha. b
- 6-Methyl-alpha-ionone
- G90017
- +Expand
- MDL： MFCD00042628
- InChIKey： JZQOJFLIJNRDHK-UHFFFAOYSA-N
- Inchi： 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3
- SMILES： O=C(C)C=CC1C(C)(C)C(C)CC=C1C

Computed Properties

Exact Mass: 206.167
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 206.167
Heavy Atom Count: 15
Complexity: 307
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 3.76010
PSA: 17.07000
Merck: 13,5111
Refractive Index: n20/D 1.492
Boiling Point: 285.19°C (rough estimate)
Flash Point: 118.4ºC
FEMA: 2597 | ALPHA-IRONE
Color/Form: Yellowish oily liquid.
Density: 0.934 g/mL at 20 °C(lit.)

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RIP-1g	4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one	79-69-6	technical, mixture of isomers (mainly the α-isomer), ≥90% (GC)	1g	$69.00
A2B Chem LLC	AB74833-2mg	4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one	79-69-6	>98%(HPLC)	2mg	$196.00	2024-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02763-5ml	4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one	79-69-6	≥90% (GC)	5ml	¥2548.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-235387-5 ml	Irone,	79-69-6	≥90%	5 ml	￥1549.00	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	58220-5ML-F	4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one	79-69-6	≥90%	5ML	￥2273.58	2022-02-24

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Synthesis

Synthetic Circuit 1

6754-31-0

79-69-6

79-70-9

Reaction Conditions

Reference

Synthesis of irone

Liu, Xiaogeng; et al, Xiangliao Xiangjing Huazhuangpin, 2001, (2), 5-7

Synthetic Circuit 2

133943-65-4

133943-64-3

79-69-6

599-45-1

79-70-9

Reaction Conditions

1.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Synthetic Circuit 3

133943-64-3

79-69-6

79-70-9

79-68-5

Reaction Conditions

1.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
1.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 4

133943-63-2

79-69-6

599-45-1

79-70-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol
2.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Synthetic Circuit 5

3548-78-5

75-11-6

79-69-6

79-70-9

79-68-5

Reaction Conditions

1.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
2.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
2.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 6

133943-62-1

79-69-6

599-45-1

79-70-9

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Synthetic Circuit 7

5392-40-5

67-64-1

79-69-6

79-70-9

79-68-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetone ; 4 h, 45 °C
1.2 Solvents: Acetic acid ; pH 6 - 7
2.1 Reagents: Copper , Zinc Solvents: Diethyl ether , Dichloromethane ; 6 h, rt → 35 °C
3.1 Reagents: Citral Solvents: Dichloromethane ; 45 min, < -70 °C
3.2 Reagents: Sodium bicarbonate

Reference

Synthesis of irone by cyclization reaction

Hu, Tie; et al, Yingyong Huaxue, 2014, 31(11), 1297-1301

Synthetic Circuit 8

133943-60-9

79-69-6

599-45-1

79-70-9

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium Solvents: Diethyl ether
2.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
3.1 Reagents: Sodium hydroxide Solvents: Methanol
4.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

Synthetic Circuit 9

29171-20-8

67-66-3

79-69-6

599-45-1

79-70-9

Reaction Conditions

1.1 Reagents: Benzyltriethylammonium chloride , Sodium hydroxide
2.1 Reagents: Triethylamine , Sodium Solvents: Diethyl ether
3.1 Reagents: p-Toluenesulfonic acid , Hydroquinone , Propane, 2-methoxy- , Isooctane
4.1 Reagents: Sodium hydroxide Solvents: Methanol
5.1 Reagents: Boron trifluoride Solvents: Toluene

Reference

Process for the preparation of irones

, European Patent Organization, , ,

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Raw materials

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Preparation Products

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Suppliers

Jiangxi yuanshangcao flavor Co., Ltd.

Audited Supplier

(CAS:79-69-6)

MR./MRS.:LUO JING LI

Phone:18979604038

Email:1182634205@qq.com

4-(2,5,6,6-Tetramethylcyclohex-2-en-1-yl)but-3-en-2-one Related Literature

1. A concise synthesis of single components of partially sulfated oligomannans

Kwok-Kong Tony Mong,Kai-Sheng Shiau,Yu Hsien Lin,Kuang-Chun Cheng,Chun-Hung Lin Org. Biomol. Chem. 2015 13 11550
2. Index pages

Nat. Prod. Rep. 1985 2 I1
3. Synthesis of the natural enantiomers of irones from (+)-citronellal

Masaaki Miyashita,Naonori Makino,Mahatam Singh,Akira Yoshikoshi J. Chem. Soc. Perkin Trans. 1 1982 1303
4. Carotenoids and polyterpenoids

G. Britton Nat. Prod. Rep. 1985 2 349
5. 52. A synthesis of irone

D. H. R. Barton,Magdeleine Mousseron-Canet J. Chem. Soc. 1960 271
6. 86. Observations on the absorption spectra of terpenoid compounds. Part III. The thiosemicarbazones of irone, eucarvone, and some related ketones

A. E. Gillam,T. F. West J. Chem. Soc. 1942 483
7. 18. Observations on the absorption spectra of terpenoid compounds. Part II. Irone

A. E. Gillam,T. F. West J. Chem. Soc. 1942 95
8. Applications of biocatalysis in fragrance chemistry: the enantiomers of α-, β-, and γ-irones

Elisabetta Brenna,Claudio Fuganti,Stefano Serra Chem. Soc. Rev. 2008 37 2443
9. Gold catalysis in total synthesis – recent achievements

Daniel Pfl?sterer,A. Stephen K. Hashmi Chem. Soc. Rev. 2016 45 1331
10. Towards a better understanding of honeycomb alternating magnetic networks

Nadia Marino,Donatella Armentano,Giovanni De Munno,Francesc Lloret,Joan Cano,Miguel Julve Dalton Trans. 2015 44 11040

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